Cas no 2649060-72-8 (4-chloro-5-isocyanato-7H-pyrrolo2,3-dpyrimidine)
2649060-72-8 structure
Product Name:4-chloro-5-isocyanato-7H-pyrrolo2,3-dpyrimidine
CAS No:2649060-72-8
MF:C7H3ClN4O
MW:194.577919244766
CID:6207297
PubChem ID:165974635
Update Time:2024-01-06
4-chloro-5-isocyanato-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-5-isocyanato-7H-pyrrolo2,3-dpyrimidine
- EN300-1992803
- 2649060-72-8
- 4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine
-
- Inchi： 1S/C7H3ClN4O/c8-6-5-4(12-3-13)1-9-7(5)11-2-10-6/h1-2H,(H,9,10,11)
- InChI Key： NRESSRGEEVJKCY-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=CNC2=NC=N1)N=C=O
Computed Properties
- Exact Mass: 193.9995384g/mol
- Monoisotopic Mass: 193.9995384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 71Ų
4-chloro-5-isocyanato-7H-pyrrolo2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992803-0.05g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 0.05g |
$1212.0 | 2023-09-16 | ||
| Enamine | EN300-1992803-0.1g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 0.1g |
$1269.0 | 2023-09-16 | ||
| Enamine | EN300-1992803-0.25g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 0.25g |
$1328.0 | 2023-09-16 | ||
| Enamine | EN300-1992803-0.5g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 0.5g |
$1385.0 | 2023-09-16 | ||
| Enamine | EN300-1992803-1.0g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 1g |
$1442.0 | 2023-05-23 | ||
| Enamine | EN300-1992803-2.5g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 2.5g |
$2828.0 | 2023-09-16 | ||
| Enamine | EN300-1992803-5.0g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 5g |
$4184.0 | 2023-05-23 | ||
| Enamine | EN300-1992803-10.0g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 10g |
$6205.0 | 2023-05-23 | ||
| Enamine | EN300-1992803-1g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 1g |
$1442.0 | 2023-09-16 | ||
| Enamine | EN300-1992803-5g |
4-chloro-5-isocyanato-7H-pyrrolo[2,3-d]pyrimidine |
2649060-72-8 | 5g |
$4184.0 | 2023-09-16 |
4-chloro-5-isocyanato-7H-pyrrolo2,3-dpyrimidine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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